N-(4-chlorophenyl)-3-methyl-4H-1,4-benzothiazine-2-carboxamide

• IUPAC Name: N-(4-chlorophenyl)-3-methyl-4H-1,4-benzothiazine-2-carboxamide
• InChI: InChI=1S/C16H13ClN2OS/c1-10-15(21-14-5-3-2-4-13(14)18-10)16(20)19-12-8-6-11(17)7-9-12/h2-9,18H,1H3,(H,19,20)
• InChI Key: QDHYDHSQGCPBEJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC2=CC=CC=C2N1)C(=O)NC3=CC=C(C=C3)Cl
• Molecular Formula: C16H13ClN2OS
• Molecular Weight: 316.8 g/mol

Description

N-(4-chlorophenyl)-3-methyl-4H-1,4-benzothiazine-2-carboxamide, commonly known as AG490, is a small molecule inhibitor of the Janus kinase/signal transducer and activator of transcription (JAK/STAT) signaling pathway. This pathway is involved in a variety of cellular processes and has been implicated in several diseases, including cancer, inflammation, and autoimmune disorders. AG490 has been extensively studied for its potential therapeutic applications in these areas.

Mechanism of Action

AG490 is a selective inhibitor of JAK2 and JAK3, two members of the JAK family of tyrosine kinases that are involved in the JAK/STAT signaling pathway. By inhibiting JAK2 and JAK3, AG490 blocks the phosphorylation and activation of STAT proteins, which are downstream effectors of the JAK/STAT pathway. This ultimately leads to the inhibition of gene transcription and cellular proliferation.
Biochemical and Physiological Effects:
AG490 has been shown to have a variety of biochemical and physiological effects. In cancer cells, AG490 inhibits cell growth and induces apoptosis. In immune cells, AG490 inhibits cytokine production and T cell activation. In preclinical models of inflammation and autoimmune disorders, AG490 has been shown to reduce disease severity and improve clinical outcomes.

Advantages and Limitations for Lab Experiments

One advantage of AG490 is its selectivity for JAK2 and JAK3, which allows for more targeted inhibition of the JAK/STAT pathway. AG490 also has good bioavailability and can be administered orally, making it a convenient option for preclinical studies. However, AG490 has a relatively short half-life and may require frequent dosing in vivo. Additionally, AG490 may have off-target effects on other kinases, which could complicate interpretation of experimental results.

Future Directions

There are several potential future directions for research on AG490. One area of interest is the development of more potent and selective JAK/STAT inhibitors based on the AG490 scaffold. Another area of interest is the investigation of AG490 in combination with other therapies, such as chemotherapy or immunotherapy, for cancer treatment. Additionally, further studies are needed to fully elucidate the mechanisms of action and potential off-target effects of AG490.

Scientific Research Applications

AG490 has been extensively studied for its potential therapeutic applications in cancer, inflammation, and autoimmune disorders. In cancer, AG490 has been shown to inhibit the growth and proliferation of cancer cells by blocking the JAK/STAT signaling pathway. Inflammation and autoimmune disorders are also associated with dysregulated JAK/STAT signaling, and AG490 has been shown to have anti-inflammatory and immunosuppressive effects in preclinical models.